Cas no 36957-90-1 (Disiloxane, 1,1,3,3-tetramethyl-1,3-bis(1-methylethyl)-)

• Product Name: Disiloxane, 1,1,3,3-tetramethyl-1,3-bis(1-methylethyl)-
• CAS No: 36957-90-1
• MF: C₁₀H₂₆OSi₂
• MW: 218.483845233917
• MDL: MFCD30543584
• CID: 1480316
• Update Time: 2025-06-22

Disiloxane, 1,1,3,3-tetramethyl-1,3-bis(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Disiloxane, 1,1,3,3-tetramethyl-1,3-bis(1-methylethyl)-
• 1,3-Di-Isopropyl-1,1,3,3-Tetramethyl Disiloxane

• MDL： MFCD30543584
• Inchi： 1S/C10H26OSi2/c1-9(2)12(5,6)11-13(7,8)10(3)4/h9-10H,1-8H3
• InChI Key： DSLOWNUUMZVCAC-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)C)O[Si](C)(C)C(C)C

Computed Properties

• Exact Mass: 218.15228

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Siloxanes
• Other Chemical Reagents Organic Metal Reagents

Additional information on Disiloxane, 1,1,3,3-tetramethyl-1,3-bis(1-methylethyl)-

Comprehensive Overview of Disiloxane, 1,1,3,3-tetramethyl-1,3-bis(1-methylethyl)- (CAS No. 36957-90-1)

Disiloxane, 1,1,3,3-tetramethyl-1,3-bis(1-methylethyl)- (CAS No. 36957-90-1) is a specialized organosilicon compound widely recognized for its unique molecular structure and versatile applications in industrial and research settings. This compound belongs to the disiloxane family, characterized by a silicon-oxygen-silicon (Si-O-Si) backbone, which imparts exceptional thermal stability and chemical inertness. The presence of tetramethyl and bis(1-methylethyl) groups further enhances its hydrophobic properties, making it a valuable ingredient in coatings, lubricants, and surface modification technologies.

In recent years, the demand for high-performance silicone derivatives like Disiloxane, 1,1,3,3-tetramethyl-1,3-bis(1-methylethyl)- has surged due to advancements in green chemistry and sustainable materials. Researchers and manufacturers are increasingly exploring its potential in low-VOC formulations and energy-efficient processes, aligning with global trends toward environmental responsibility. Its compatibility with polymers and nanocomposites also positions it as a key component in advanced material science, particularly in flexible electronics and wearable technology.

The synthesis of Disiloxane, 1,1,3,3-tetramethyl-1,3-bis(1-methylethyl)- typically involves controlled hydrolysis of chlorosilane precursors, followed by purification to achieve high purity (>98%). This process underscores its relevance in precision chemistry, where consistency and reproducibility are critical. Analytical techniques such as GC-MS and NMR spectroscopy are commonly employed to verify its structural integrity, addressing the growing consumer focus on quality assurance and safety standards.

From a commercial perspective, CAS No. 36957-90-1 is often sought after for its role in specialty chemicals and performance additives. Industries ranging from automotive to cosmetics leverage its properties to enhance product durability and functionality. For instance, in personal care formulations, it acts as a volatile carrier that improves spreadability without leaving residues—a feature highly valued in non-greasy sunscreens and hair conditioning agents.

Emerging discussions in scientific forums and patent filings highlight innovative uses of this compound, such as in self-healing materials and anti-icing coatings. These applications resonate with current searches for smart materials and climate-resistant technologies, reflecting its adaptability to modern challenges. Furthermore, its low toxicity profile and biocompatibility have sparked interest in medical device coatings, though rigorous testing is ongoing to validate these claims.

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